2,4-Dichloro-7-methoxyquinoline
Overview
Description
2,4-Dichloro-7-methoxyquinoline, also known as 2,4-DQ, is a synthetic quinoline-based compound used in various scientific fields. It is a colorless, crystalline solid that is soluble in water and other organic solvents, and has a molecular weight of 222.12 g/mol. 2,4-DQ has a variety of applications in the fields of pharmaceuticals, biochemistry, and organic synthesis.
Scientific Research Applications
Synthesis and Chemical Reactions
- Regioselective Alkoxydehalogenation : 2,4-Dichloroquinoline undergoes regioselective alkoxydehalogenation, producing 2-alkoxy-4-halogenoquinolines. This reaction is significant for modifying the halogen position in quinolines, useful in chemical synthesis (Osborne & Miller, 1993).
- Key Building Blocks for Antibiotics : Halogenated quinoline building blocks, derived from 2,4-dichloroquinoline, are crucial in antimicrobial drug discovery. Their synthesis is valuable for creating new antibiotics (Flagstad et al., 2014).
Analytical and Detection Applications
- Chemosensor for Cadmium : Derivatives of 2,4-dichloroquinoline, like 5-chloro-8-methoxyquinoline appended diaza-18-crown-6, can selectively respond to Cd²⁺ ions. This is crucial for measuring cadmium concentrations in waste effluents and food products (Prodi et al., 2001).
Photophysical Properties
- Photochemical Reactivity and Fluorescence Analysis : The photochemical reactivity of compounds like 4,7-dichloroquinoline, which is structurally related to 2,4-dichloro-7-methoxyquinoline, has been studied. These compounds' fluorescence properties are significant for analytical methods (Fidanza & Aaron, 2010).
Biological Applications
- Antimicrobial Screening : Various quinoline derivatives, including those related to 2,4-dichloroquinoline, have shown antimicrobial properties. These findings are essential for developing new antimicrobial agents (Rana et al., 2008).
Structural Studies
- Crystal Structure Analysis : Studies on the crystal structures of quinoline derivatives provide insights into their molecular arrangement and interactions. This is fundamental for understanding their reactivity and properties (Gotoh & Ishida, 2013).
Safety and Hazards
The safety information for 2,4-Dichloro-7-methoxyquinoline includes several hazard statements: H302-H315-H319-H335 . Precautionary measures include avoiding dust formation, breathing mist, gas or vapors, and contact with skin and eye . It is recommended to use personal protective equipment, wear chemical impermeable gloves, ensure adequate ventilation, remove all sources of ignition, and evacuate personnel to safe areas .
Properties
IUPAC Name |
2,4-dichloro-7-methoxyquinoline |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H7Cl2NO/c1-14-6-2-3-7-8(11)5-10(12)13-9(7)4-6/h2-5H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XHKVDLMHZLUDSK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC2=C(C=C1)C(=CC(=N2)Cl)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H7Cl2NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60628567 |
Source
|
| Record name | 2,4-Dichloro-7-methoxyquinoline | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60628567 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
228.07 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
55934-22-0 |
Source
|
| Record name | 2,4-Dichloro-7-methoxyquinoline | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60628567 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![Imidazo[1,2-A]pyrimidin-7-amine](/img/structure/B1322835.png)
